Benzenebutanoic Acid Ethyl Ester
Benzenebutanoic Acid Ethyl Ester
Ethyl 4-phenylbutanoate, also known as ethyl benzenebutanoate or ethyl gamma-phenylbutyrate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 4-phenylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl 4-phenylbutanoate has been primarily detected in urine. Within the cell, ethyl 4-phenylbutanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl 4-phenylbutanoate has a sweet, fruity, and plum taste.
Brand Name:
Vulcanchem
CAS No.:
10031-93-3
VCID:
VC0042043
InChI:
InChI=1S/C12H16O2/c1-2-14-12(13)10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3
SMILES:
CCOC(=O)CCCC1=CC=CC=C1
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
Benzenebutanoic Acid Ethyl Ester
CAS No.: 10031-93-3
Reference Standards
VCID: VC0042043
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
| CAS No. | 10031-93-3 |
|---|---|
| Product Name | Benzenebutanoic Acid Ethyl Ester |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | ethyl 4-phenylbutanoate |
| Standard InChI | InChI=1S/C12H16O2/c1-2-14-12(13)10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3 |
| Standard InChIKey | GGFNXKFGVQQNRV-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCCC1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)CCCC1=CC=CC=C1 |
| Density | 0.986-0.992 |
| Physical Description | Colourless slightly oily liquid; Fruity, floral aroma |
| Description | Ethyl 4-phenylbutanoate, also known as ethyl benzenebutanoate or ethyl gamma-phenylbutyrate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 4-phenylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl 4-phenylbutanoate has been primarily detected in urine. Within the cell, ethyl 4-phenylbutanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl 4-phenylbutanoate has a sweet, fruity, and plum taste. |
| Solubility | Soluble in oils; Insoluble in water Soluble (in ethanol) |
| Synonyms | Ethyl 4-phenylbutanoate; Ethyl 4-phenylbutyrate; NSC 163318 |
| PubChem Compound | 61452 |
| Last Modified | Nov 11 2021 |
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